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Compound Focus: Sisunatovir Hydrochloride

CAS No.: 1903763-83-6

Cat. No.: S542099

Sisunatovir Hydrochloride: Solubility & Stock Solution
Guide

Summary of Key Solubility Data The table below consolidates the key physical and solubility

characteristics of Sisunatovir hydrochloride from supplier data sheets [1] [2] [3].

Property Specification / Value

Molecular Weight 482.90 g/mol [1] [2] [3]

CAS No. 1903763-83-6 [1] [2] [3]

Solubility in DMSO 24 mg/mL (49.69 mM) [1] [2] to 100 mg/mL (207.08 mM) [3].
Solubility in Water Insoluble [1] [2] [3]

Solubility in Ethanol Insoluble [1] [2] [3]

> Note: The variation in DMSO solubility (24 mg/mL vs. 100 mg/mL) is noted in the search results and is

likely due to different testing methods or batch-to-batch variations [2]. It is recommended to use the lower,
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more conservative value for initial planning and to use fresh, anhydrous DMSO, as moisture can

significantly reduce solubility [1] [3].

Experimental Protocols

Protocol 1: Preparing a DMSO Stock Solution (In Vitro Use)

This protocol is for creating a concentrated master liquid for later dilution in cell-based assays.

e Calculate the mass of Sisunatovir hydrochloride needed to achieve your desired stock
concentration and volume.

¢ Add the calculated mass of the compound directly to a vial of fresh, anhydrous DMSO [1] [3].

¢ Mix thoroughly by vortexing or brief sonication until the solid is fully dissolved and the solution is
clear [3] [4].

¢ Aliquot and store the stock solution. For long-term storage, it is recommended to seal the container
and store at -80°C for 6 months or -20°C for 1 month, away from moisture [3].

Protocol 2: Preparing an In Vivo Dosing Solution via Sequential
Solvent Addition

This method is for preparing a solution suitable for animal administration, starting from a DMSO stock

solution. The following table outlines two common formulations [3]:

. . Final Drug
Formulation Composition .
Concentration
Formulation 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% > 2.5 mg/mL (5.18 mM)
A Saline [3] [3]
Formulation 10% DMSO + 90% Corn Oil [3] > 2.5 mg/mL (5.18 mM)
B [3]

Workflow for Preparing Formulation A:
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The diagram below illustrates the sequential steps to prepare a clear dosing solution for animal studies.

Start with DM SO Stock Solution
(25 mg/mL)

Add to PEG300

(100 pL stock + 400 pL. PEG300)
(Mix until cleaa
Add Tween 80

(50 pL)

(Mix until clear)
Add Saline

(450 pL)
(Mix until clear)

Final In Vivo
Working Solution
(2.5 mg/mL)

Click to download full resolution via product page
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Critical Notes:

¢ Sequential Addition: You must add the solvents in the order specified and ensure the solution is
clear at each step before adding the next solvent [1] [3].

e Clarity is Key: The final solution must be clear before administration. If cloudiness or precipitation
occurs, gentle heating, vortexing, or sonication can be used to aid dissolution [1] [3].

¢ Fresh Preparation: For in vivo studies, it is recommended to prepare the working solution freshly
and use it on the same day [3].

Frequently Asked Questions (FAQS)

Q1: The compound won't fully dissolve in DMSO. What should I do? Al: First, ensure you are using
fresh, moisture-free DMSO, as absorbed water greatly reduces solubility [1] [3]. You can try gentle
warming (e.g., in a 37°C water bath), vortexing, or brief sonication to aid dissolution [1] [3]. If the problem
persists, the actual solubility of your specific batch may be lower than stated; consider making a more dilute

stock solution.

Q2: Can I use water or ethanol to dissolve Sisunatovir hydrochloride? A2: No. The supplier data sheets
explicitly state that Sisunatovir hydrochloride is insoluble in both water and ethanol [1] [2] [3]. DMSO is

the standard solvent for preparing stock solutions for this compound.

Q3: How should I store the stock solution, and what is its shelf life? A3: Aliquot the DMSO stock
solution and store it in a sealed container away from moisture. Recommended storage conditions are

-80°C for up to 6 months or -20°C for 1 month [3]. Avoid repeated freeze-thaw cycles.

Q4: What is the biological activity of Sisunatovir hydrochloride? A4: Sisunatovir hydrochloride is a
potent, orally active inhibitor of the Respiratory Syncytial Virus (RSV) fusion (F) protein. It effectively
reduces viral load and has shown a good safety profile in treating established RSV infections in research

models [1] [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.selleckchem.com/products/sisunatovir-hydrochloride.html
https://www.selleckchem.com/datasheet/sisunatovir-hydrochloride-E188701-DataSheet.html
https://www.medchemexpress.com/sisunatovir-hydrochloride.html?srsltid=AfmBOorMncEz4u3DuOcyqau6wpU693h8DsCb3xnp5fKCPKu-5YOH6xNe
https://www.targetmol.com/compound/sisunatovir%20hydrochloride
https://www.smolecule.com/products/b542099#sisunatovir-hydrochloride-solubility-issues-dmso-concentration
https://www.smolecule.com/products/b542099#sisunatovir-hydrochloride-solubility-issues-dmso-concentration
https://www.smolecule.com/products/b542099#sisunatovir-hydrochloride-solubility-issues-dmso-concentration
https://www.smolecule.com/products/b542099#sisunatovir-hydrochloride-solubility-issues-dmso-concentration
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s542099?utm_src=pdf-bulk
https://www.smolecule.com/products/s542099?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s542099?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

